Cas no 1303974-60-8 (1-[(benzyloxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid)

• Product Name: 1-[(benzyloxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid
• CAS No: 1303974-60-8
• MF: C₁₄H₁₆FNO₄
• MW: 281.279547691345
• MDL: MFCD18909773
• CID: 1225908
• PubChem ID: 118989309
• Update Time: 2025-05-19

1-[(benzyloxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-1-[(Benzyloxy)carbonyl]-3-fluoro-4-piperidinecarboxylic a cid
• (3,4)-cis-1-(benzyloxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• 1-(benzyloxycarbonyl)-3-fluoropiperidine-4-carboxylic acid Cis- and Trans-mixture
• 1-[(benzyloxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid
• MFCD18909773
• EN300-7140884
• (3,4)-trans-1-(Benzyloxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• 1-((Benzyloxy)carbonyl)-3-fluoropiperidine-4-carboxylic acid
• AS-71114
• AKOS027325951
• 1303974-60-8
• CS-W001395
• AB91107
• AB93330
• 1-((Benzyloxy)carbonyl)-3-fluoropiperidine-4-carboxylicacid
• cis-1-(Benzyloxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• s11167
• cis-(3,4)-1-(Benzyloxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• 1-(benzyloxycarbonyl)-3-fluoropiperidine-4-carboxylic acid
• 3-fluoro-1-phenylmethoxycarbonylpiperidine-4-carboxylic acid
• AB93327

• MDL： MFCD18909773
• Inchi： 1S/C14H16FNO4/c15-12-8-16(7-6-11(12)13(17)18)14(19)20-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,17,18)
• InChI Key： SLRHMRLLMPLETF-UHFFFAOYSA-N
• SMILES： FC1CN(C(=O)OCC2C=CC=CC=2)CCC1C(=O)O

Computed Properties

• Exact Mass: 281.10633615g/mol
• Monoisotopic Mass: 281.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(benzyloxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid

Professional Introduction to 1-[(benzyloxy)carbonyl]-3-fluoropiperidine-4-carboxylic Acid (CAS No. 1303974-60-8)

1-[(benzyloxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid, with the CAS number 1303974-60-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a benzyl carbonyl group and a fluorine substituent in the piperidine ring imparts distinct chemical characteristics that make it a valuable intermediate in synthetic chemistry.

The benzyloxycarbonyl (Boc) group is a well-known protecting group in organic synthesis, particularly in peptide coupling reactions. Its stability under various reaction conditions makes it highly suitable for multi-step synthetic pathways. In contrast, the fluoropiperidine moiety introduces electronic and steric effects that can influence the reactivity and binding affinity of the compound. These features make 1-[(benzyloxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid a promising candidate for designing novel pharmaceutical agents.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in drug design. Fluorine atoms can modulate the pharmacokinetic properties of molecules, including their metabolic stability, solubility, and binding affinity to biological targets. The incorporation of fluorine into piperidine derivatives has been extensively studied for its ability to enhance the potency and selectivity of drugs targeting neurological and cardiovascular diseases. For instance, fluorinated piperidine-based compounds have shown promise in the treatment of Alzheimer's disease and hypertension.

The structure of 1-[(benzyloxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid allows for further functionalization, making it a versatile building block for more complex molecules. The carboxylic acid group at the 4-position can be easily modified through esterification or amidation reactions, enabling the synthesis of peptidomimetics and other bioactive molecules. Additionally, the Boc-protected amine group can be deprotected under mild acidic conditions, providing access to free amine functionalities for further chemical transformations.

In the context of drug discovery, this compound has been explored as a precursor for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted by therapeutic agents. The fluorine atom in the piperidine ring can interact with the active site of kinases, enhancing binding affinity and inhibitory activity. Several recent studies have demonstrated the efficacy of fluorinated piperidine derivatives as inhibitors of cyclin-dependent kinases (CDKs) and tyrosine kinases (TKs). These findings suggest that 1-[(benzyloxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid could be a valuable scaffold for designing next-generation kinase inhibitors.

The synthetic utility of this compound extends beyond its applications in drug development. It serves as an important intermediate in the synthesis of complex organic molecules, including agrochemicals and materials science applications. The ability to introduce various functional groups into the molecule allows chemists to tailor its properties for specific applications. For example, derivatives of this compound have been used in the synthesis of liquid crystals and organic semiconductors due to their rigid piperidine backbone and tunable electronic characteristics.

From a biological perspective, the combination of a Boc group and a fluorine substituent in piperidine derivatives can influence their interaction with biological targets. The Boc group provides stability to amine functionalities during synthetic processes, while the fluorine atom enhances metabolic stability and binding affinity. These features make such compounds attractive candidates for further investigation in medicinal chemistry.

Recent research has also explored the role of fluorinated piperidines in antimicrobial therapy. Compounds with this structural motif have shown promising activity against resistant bacterial strains due to their ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. The unique properties of 1-[(benzyloxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid make it a potential candidate for developing novel antibiotics that could combat emerging drug-resistant pathogens.

In conclusion, 1-[(benzyloxy)carbonyl]-3-fluoropiperidine-4-carboxylic acid (CAS No. 1303974-60-8) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for drug development, synthetic chemistry, and materials science applications. The combination of a Boc group and a fluorine substituent imparts distinct chemical properties that enhance its utility in designing novel bioactive molecules. As research continues to uncover new applications for fluorinated heterocycles, compounds like this are likely to play an increasingly important role in advancing chemical biology and medicine.